Cas no 2445749-46-0 (rac-(3R,4R)-3-aminopiperidin-4-ol dihydrochloride, trans)

• Product Name: rac-(3R,4R)-3-aminopiperidin-4-ol dihydrochloride, trans
• CAS No: 2445749-46-0
• MF: C₅H₁₄Cl₂N₂O
• MW: 189.083459377289
• MDL: MFCD32691599
• CID: 5669349
• PubChem ID: 155821173
• Update Time: 2025-05-20

rac-(3R,4R)-3-aminopiperidin-4-ol dihydrochloride, trans Chemical and Physical Properties

Names and Identifiers

• rac-(3R,4R)-3-aminopiperidin-4-ol dihydrochloride
• EN300-26975587
• (3R,4R)-3-Aminopiperidin-4-ol;dihydrochloride
• 2445749-46-0
• rac-(3R,4R)-3-aminopiperidin-4-ol dihydrochloride, trans

• MDL： MFCD32691599
• Inchi： 1S/C5H12N2O.2ClH/c6-4-3-7-2-1-5(4)8;;/h4-5,7-8H,1-3,6H2;2*1H/t4-,5-;;/m1../s1
• InChI Key： SJLRDSYIJUETQL-ALUAXPQUSA-N
• SMILES： Cl.Cl.O[C@@H]1CCNC[C@H]1N

Computed Properties

• Exact Mass: 188.0483185g/mol
• Monoisotopic Mass: 188.0483185g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 76.8
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.3Ų

Additional information on rac-(3R,4R)-3-aminopiperidin-4-ol dihydrochloride, trans

Research Brief on rac-(3R,4R)-3-aminopiperidin-4-ol dihydrochloride, trans (CAS: 2445749-46-0)

rac-(3R,4R)-3-aminopiperidin-4-ol dihydrochloride, trans (CAS: 2445749-46-0) is a chiral piperidine derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential as a versatile building block for drug discovery. This compound, characterized by its trans-configuration and dihydrochloride salt form, has been investigated for its role in the synthesis of biologically active molecules, particularly in the development of enzyme inhibitors and receptor modulators. Recent studies have highlighted its utility in the design of novel therapeutics targeting neurological disorders, infectious diseases, and cancer.

The structural uniqueness of rac-(3R,4R)-3-aminopiperidin-4-ol dihydrochloride, trans lies in its stereochemistry, which enables selective interactions with biological targets. The compound's amino and hydroxyl functional groups provide sites for further derivatization, making it a valuable intermediate in the synthesis of complex pharmacophores. Recent research has focused on optimizing its synthetic routes to improve yield and purity, as well as exploring its applications in asymmetric catalysis and chiral resolution.

One of the key areas of investigation involves the use of rac-(3R,4R)-3-aminopiperidin-4-ol dihydrochloride, trans in the development of kinase inhibitors. Kinases play a critical role in cell signaling pathways, and their dysregulation is implicated in various diseases. Researchers have reported the successful incorporation of this compound into kinase inhibitor scaffolds, demonstrating enhanced selectivity and potency. For instance, a 2023 study published in the Journal of Medicinal Chemistry detailed the synthesis of a series of inhibitors targeting PI3K/mTOR pathways, where the trans-aminopiperidin-ol moiety contributed to improved binding affinity and metabolic stability.

In addition to its applications in kinase inhibition, rac-(3R,4R)-3-aminopiperidin-4-ol dihydrochloride, trans has shown promise in the design of antimicrobial agents. A recent study in Bioorganic & Medicinal Chemistry Letters explored its incorporation into novel peptidomimetics with activity against drug-resistant bacterial strains. The compound's ability to mimic natural amino acids while introducing conformational constraints was cited as a key factor in enhancing antimicrobial efficacy.

Pharmacokinetic studies of derivatives containing rac-(3R,4R)-3-aminopiperidin-4-ol dihydrochloride, trans have also been conducted to evaluate their drug-like properties. Results indicate favorable absorption and distribution profiles, with some derivatives exhibiting enhanced blood-brain barrier penetration, making them suitable candidates for central nervous system (CNS) targets. However, challenges remain in optimizing metabolic stability and reducing potential off-target effects, which are active areas of ongoing research.

In conclusion, rac-(3R,4R)-3-aminopiperidin-4-ol dihydrochloride, trans (CAS: 2445749-46-0) represents a promising scaffold in medicinal chemistry with diverse applications. Its stereochemical properties and functional group versatility make it a valuable tool for the design of next-generation therapeutics. Future research directions may include further exploration of its role in targeted drug delivery systems and its potential in combination therapies. As synthetic methodologies continue to advance, this compound is expected to play an increasingly important role in addressing unmet medical needs.